(4-(tetrahydro-2H-thiopyran-4-yl)-1,4-diazepan-1-yl)(thiophen-3-yl)methanone (4-(tetrahydro-2H-thiopyran-4-yl)-1,4-diazepan-1-yl)(thiophen-3-yl)methanone
Brand Name: Vulcanchem
CAS No.: 2034557-39-4
VCID: VC4348597
InChI: InChI=1S/C15H22N2OS2/c18-15(13-2-9-20-12-13)17-6-1-5-16(7-8-17)14-3-10-19-11-4-14/h2,9,12,14H,1,3-8,10-11H2
SMILES: C1CN(CCN(C1)C(=O)C2=CSC=C2)C3CCSCC3
Molecular Formula: C15H22N2OS2
Molecular Weight: 310.47

(4-(tetrahydro-2H-thiopyran-4-yl)-1,4-diazepan-1-yl)(thiophen-3-yl)methanone

CAS No.: 2034557-39-4

Cat. No.: VC4348597

Molecular Formula: C15H22N2OS2

Molecular Weight: 310.47

* For research use only. Not for human or veterinary use.

(4-(tetrahydro-2H-thiopyran-4-yl)-1,4-diazepan-1-yl)(thiophen-3-yl)methanone - 2034557-39-4

Specification

CAS No. 2034557-39-4
Molecular Formula C15H22N2OS2
Molecular Weight 310.47
IUPAC Name [4-(thian-4-yl)-1,4-diazepan-1-yl]-thiophen-3-ylmethanone
Standard InChI InChI=1S/C15H22N2OS2/c18-15(13-2-9-20-12-13)17-6-1-5-16(7-8-17)14-3-10-19-11-4-14/h2,9,12,14H,1,3-8,10-11H2
Standard InChI Key CVRACPVDVXMTFI-UHFFFAOYSA-N
SMILES C1CN(CCN(C1)C(=O)C2=CSC=C2)C3CCSCC3

Introduction

Synthesis

While specific synthesis methods for this compound are not readily available in the literature, similar compounds incorporating 1,4-diazepane and thiophene moieties are synthesized via:

  • Multi-step reactions: Starting with commercially available precursors like thiophene derivatives and diazepane intermediates.

  • Functionalization of thiophene: Incorporating ketone groups through Friedel-Crafts acylation.

  • Cyclization reactions: To form the tetrahydrothiopyran ring under controlled conditions.

Characterization techniques typically include:

  • NMR spectroscopy (¹H and ¹³C): To confirm structural details.

  • Mass spectrometry (MS): For molecular weight verification.

  • Infrared (IR) spectroscopy: To identify functional groups.

Potential Applications

Based on its structure, this compound could have applications in various fields:

Medicinal Chemistry

Heterocyclic compounds like this one are often explored for their pharmacological properties:

  • The 1,4-diazepane moiety is found in drugs with anxiolytic, anticonvulsant, and antipsychotic properties.

  • The thiophene group is common in anti-inflammatory and antimicrobial agents.

Biological Activity

Although no specific studies on this compound exist, similar structures are investigated for:

  • Enzyme inhibition (e.g., proteases or kinases).

  • Antimicrobial activity against bacterial or fungal strains.

  • Potential as CNS-active agents due to the diazepane core.

Material Science

The thiophene ring suggests possible use in organic electronics or as a precursor for conducting polymers.

Heterocyclic Chemistry

The combination of sulfur-containing rings and nitrogen heterocycles makes this compound an interesting target for synthetic organic chemists exploring new methodologies.

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